Cas no 28514-63-8 (4-Ethoxy-3-hydroxy-4-oxobutanoate)

4-Ethoxy-3-hydroxy-4-oxobutanoate structure
28514-63-8 structure
Product Name:4-Ethoxy-3-hydroxy-4-oxobutanoate
CAS No:28514-63-8
MF:C6H9O5
MW:161.132662534714
CID:2839240
PubChem ID:22292473
Update Time:2025-04-21

4-Ethoxy-3-hydroxy-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

    • 4-Ethoxy-3-hydroxy-4-oxobutanoate
    • FHHFKGGCXNOIAY-UHFFFAOYSA-M
    • 28514-63-8
    • DTXSID30624470
    • Inchi: 1S/C6H10O5/c1-2-11-6(10)4(7)3-5(8)9/h4,7H,2-3H2,1H3,(H,8,9)/p-1
    • InChI Key: FHHFKGGCXNOIAY-UHFFFAOYSA-M
    • SMILES: O(CC)C(C(CC(=O)[O-])O)=O

Computed Properties

  • Exact Mass: 161.04499838g/mol
  • Monoisotopic Mass: 161.04499838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 86.7Ų
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